Cas no 35532-08-2 (1H-Benzimidazole-6-carboxylicacid, 2-(4-carboxyphenyl)-)

• Product Name: 1H-Benzimidazole-6-carboxylicacid, 2-(4-carboxyphenyl)-
• CAS No: 35532-08-2
• MF: C₁₅H₁₀N₂O₄
• MW: 282.250903606415
• CID: 295709
• PubChem ID: 4915422
• Update Time: 2025-04-19

1H-Benzimidazole-6-carboxylicacid, 2-(4-carboxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-6-carboxylicacid, 2-(4-carboxyphenyl)-
• 2-(4-CARBOXYPHENYL)-1H-BENZIMIDAZOLE-5-CARBOXYLIC ACID
• 2-(4-carboxyphenyl)-1H-Benzimidazole-6-carboxylic acid
• 2-(4-carboxyphenyl)-3H-benzimidazole-5-carboxylic acid
• 1H-Benzimidazole-6-carboxylicacid,2-(4-carboxyphenyl)
• 2-(4-Carboxy-phenyl)-1(3)H-benzimidazol-5-carbonsaeure
• 2-(4-carboxy-phenyl)-1(3)H-benzimidazole-5-carboxylic acid
• 2-(4-carboxy-phenyl)-1(3)H-benzoimidazole-5-carboxylic acid
• 2-(4-Carboxyphenyl)-5-benzimidazolylcarboxylic acid
• SCHEMBL5219768
• PVHJOGXTZCUSFA-UHFFFAOYSA-N
• 35532-08-2
• 2-(4-Carboxyphenyl)-1H-benzo[d]imidazole-6-carboxylic acid
• Z637701594
• DTXSID60406802
• 2-(4-carboxy-phenyl)-3H-benzoimidazole-5-carboxylic Acid
• FT-0743097

• Inchi： 1S/C15H10N2O4/c18-14(19)9-3-1-8(2-4-9)13-16-11-6-5-10(15(20)21)7-12(11)17-13/h1-7H,(H,16,17)(H,18,19)(H,20,21)
• InChI Key： PVHJOGXTZCUSFA-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=C(C=1)NC(C1C=CC(C(=O)O)=CC=1)=N2)=O

Computed Properties

• Exact Mass: 282.06400
• Monoisotopic Mass: 282.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 103.28000
• LogP: 2.62630